Cas no 82869-19-0 (Hemerocallone)

• Product name: Hemerocallone
• CAS No: 82869-19-0
• MF: C₁₉H₁₆O₇
• MW: 356.326146125793
• CID: 2003407
• PubChem ID: 5318001

Hemerocallone Chemical and Physical Properties

Names and Identifiers

• Hemerocallone
• 5,2',5'-Trimethoxy-6,7-methylenedioxyisoflavone
• LMPK12050364
• 82869-19-0

• Inchi： InChI=1S/C19H16O7/c1-21-10-4-5-13(22-2)11(6-10)12-8-24-14-7-15-18(26-9-25-15)19(23-3)16(14)17(12)20/h4-8H,9H2,1-3H3
• InChI Key： PNFTWBIQHXIJCX-UHFFFAOYSA-N
• SMILES： COc1ccc(OC)c(c1)-c1coc2cc3OCOc3c(OC)c2c1=O

Computed Properties

• Exact Mass: 356.08960285Da
• Monoisotopic Mass: 356.08960285Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 562
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 72.5Ų
• XLogP3: 2.145

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids 3'-O-methylated isoflavonoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids O-methylated isoflavonoids 3'-O-methylated isoflavonoids